Cas no 1804893-13-7 (5-Chloro-3-phenylpyridine-2-carbonyl chloride)
5-Chloro-3-phenylpyridine-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-phenylpyridine-2-carbonyl chloride
-
- Inchi: 1S/C12H7Cl2NO/c13-9-6-10(8-4-2-1-3-5-8)11(12(14)16)15-7-9/h1-7H
- InChI Key: AZLRNLWNTFMXAZ-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=O)Cl)C(=C1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- XLogP3: 3.9
- Topological Polar Surface Area: 30
5-Chloro-3-phenylpyridine-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009672-250mg |
5-Chloro-3-phenylpyridine-2-carbonyl chloride |
1804893-13-7 | 95% | 250mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A029009672-1g |
5-Chloro-3-phenylpyridine-2-carbonyl chloride |
1804893-13-7 | 95% | 1g |
$2,750.25 | 2022-04-01 |
5-Chloro-3-phenylpyridine-2-carbonyl chloride Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 5-Chloro-3-phenylpyridine-2-carbonyl chloride
Introduction to 5-Chloro-3-phenylpyridine-2-carbonyl chloride (CAS No. 1804893-13-7) and Its Applications in Modern Chemical Biology
5-Chloro-3-phenylpyridine-2-carbonyl chloride, identified by the CAS number 1804893-13-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorinated pyridine core and carbonyl chloride functional group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable for constructing complex heterocyclic frameworks, which are prevalent in many drug candidates and therapeutic agents.
The chloro-substituted pyridine moiety in 5-Chloro-3-phenylpyridine-2-carbonyl chloride contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and other transformations essential for medicinal chemistry. The presence of the carbonyl chloride group further enhances its utility as a synthetic building block, facilitating the formation of amide and ester bonds through nucleophilic attack. These properties have made this compound a cornerstone in the development of novel pharmacophores targeting a wide range of diseases.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. Among these derivatives, compounds featuring chloro and carbonyl functionalities are particularly prominent. 5-Chloro-3-phenylpyridine-2-carbonyl chloride exemplifies this trend, as it has been employed in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its role in generating inhibitors targeting enzymes involved in cancer metabolism and inflammation.
One of the most compelling applications of 5-Chloro-3-phenylpyridine-2-carbonyl chloride is in the development of kinase inhibitors, which are critical for treating various forms of cancer. The pyridine scaffold provides a stable platform for designing molecules that can selectively bind to ATP-binding pockets of kinases, thereby inhibiting their activity. The chloro-substituent enhances binding affinity through electrostatic interactions with conserved residues in the kinase active site, while the carbonyl chloride group serves as a handle for further derivatization into pharmacologically relevant structures.
Moreover, advancements in computational chemistry have enabled researchers to predict and optimize the binding properties of 5-Chloro-3-phenylpyridine-2-carbonyl chloride derivatives with high precision. Molecular docking studies have revealed that modifications at the phenyl ring and chloro-substituted positions can significantly alter the potency and selectivity of kinase inhibitors. This underscores the importance of this compound as a scaffold for structure-based drug design.
The versatility of 5-Chloro-3-phenylpyridine-2-carbonyl chloride extends beyond kinase inhibition. It has also been utilized in the synthesis of antiviral agents, where its ability to form stable heterocyclic frameworks is leveraged to mimic natural substrates or disrupt viral replication mechanisms. Recent research has highlighted its role in developing inhibitors targeting enzymes essential for viral protease activity, demonstrating its potential as a broad-spectrum antiviral agent.
In addition to its applications in oncology and virology, 5-Chloro-3-phenylpyridine-2-carbonyl chloride has shown promise in addressing neurological disorders. The pyridine core is frequently found in neuroactive compounds due to its ability to interact with central nervous system receptors and enzymes. Derivatives of this compound have been investigated as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where modulation of acetylcholinesterase activity is crucial.
The synthetic utility of 5-Chloro-3-phenylpyridine-2-carbonyl chloride is further highlighted by its role in generating libraries of diverse compounds for high-throughput screening (HTS). By systematically modifying its structural features, researchers can generate large collections of analogs with tailored biological activities. This approach has accelerated the discovery process for new therapeutic agents by allowing rapid assessment of thousands of compounds against specific targets.
Recent innovations in synthetic methodologies have also expanded the applications of 5-Chloro-3-phenylpyridine-2-carbonyl chloride. For instance, transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling have enabled the introduction of aryl or heteroaryl groups at various positions on the pyridine ring. These modifications have led to novel derivatives with enhanced pharmacological properties, including improved solubility and bioavailability.
The growing interest in green chemistry has also influenced the use of 5-Chloro-3-phenylpyridine-2-carbonyl chloride in sustainable synthetic routes. Researchers are increasingly exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high yields. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing.
In conclusion, 5-Chloro-3-phenylpyridine-2-carbonyl chloride (CAS No. 1804893-13-7) represents a critical intermediate in modern chemical biology and pharmaceutical research. Its unique structural features enable it to serve as a versatile building block for synthesizing biologically active molecules across multiple therapeutic areas. From kinase inhibitors to antiviral agents and neuroprotective compounds, this compound continues to play a pivotal role in drug discovery efforts worldwide.
1804893-13-7 (5-Chloro-3-phenylpyridine-2-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)